molecular formula C82H103ClF6N10O13S4 B15381761 PZ703b (TFA)

PZ703b (TFA)

Cat. No.: B15381761
M. Wt: 1714.5 g/mol
InChI Key: PRBUZVBXPPOUPB-GPBNEOPGSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

PZ703b (TFA) is a useful research compound. Its molecular formula is C82H103ClF6N10O13S4 and its molecular weight is 1714.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality PZ703b (TFA) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about PZ703b (TFA) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C82H103ClF6N10O13S4

Molecular Weight

1714.5 g/mol

IUPAC Name

N-[[(1R)-4-(4-chlorophenyl)-1-methyl-3-[[4-[4-[[4-[[(2R)-4-morpholin-4-yl-1-phenylsulfanylbutan-2-yl]amino]-3-(trifluoromethylsulfonyl)phenyl]sulfonylcarbamoyl]phenyl]piperazin-1-yl]methyl]cyclohex-3-en-1-yl]methyl]-N'-[(2S)-1-[(2S,4R)-4-hydroxy-2-[[(1S)-1-[4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethyl]carbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]decanediamide;2,2,2-trifluoroacetic acid

InChI

InChI=1S/C80H102ClF3N10O11S4.C2HF3O2/c1-54(56-20-22-58(23-21-56)73-55(2)86-53-107-73)87-76(99)69-46-64(95)50-94(69)77(100)74(78(3,4)5)89-72(97)19-15-10-8-7-9-14-18-71(96)85-52-79(6)36-34-67(57-24-28-61(81)29-25-57)60(48-79)49-92-38-40-93(41-39-92)63-30-26-59(27-31-63)75(98)90-109(103,104)66-32-33-68(70(47-66)108(101,102)80(82,83)84)88-62(35-37-91-42-44-105-45-43-91)51-106-65-16-12-11-13-17-65;3-2(4,5)1(6)7/h11-13,16-17,20-33,47,53-54,62,64,69,74,88,95H,7-10,14-15,18-19,34-46,48-52H2,1-6H3,(H,85,96)(H,87,99)(H,89,97)(H,90,98);(H,6,7)/t54-,62+,64+,69-,74+,79+;/m0./s1

InChI Key

PRBUZVBXPPOUPB-GPBNEOPGSA-N

Isomeric SMILES

CC1=C(SC=N1)C2=CC=C(C=C2)[C@H](C)NC(=O)[C@@H]3C[C@H](CN3C(=O)[C@H](C(C)(C)C)NC(=O)CCCCCCCCC(=O)NC[C@@]4(CCC(=C(C4)CN5CCN(CC5)C6=CC=C(C=C6)C(=O)NS(=O)(=O)C7=CC(=C(C=C7)N[C@H](CCN8CCOCC8)CSC9=CC=CC=C9)S(=O)(=O)C(F)(F)F)C1=CC=C(C=C1)Cl)C)O.C(=O)(C(F)(F)F)O

Canonical SMILES

CC1=C(SC=N1)C2=CC=C(C=C2)C(C)NC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)CCCCCCCCC(=O)NCC4(CCC(=C(C4)CN5CCN(CC5)C6=CC=C(C=C6)C(=O)NS(=O)(=O)C7=CC(=C(C=C7)NC(CCN8CCOCC8)CSC9=CC=CC=C9)S(=O)(=O)C(F)(F)F)C1=CC=C(C=C1)Cl)C)O.C(=O)(C(F)(F)F)O

Origin of Product

United States

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